Cas no 1260998-86-4 (methyl 4-(2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamido)benzoate)

• Product Name: methyl 4-(2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamido)benzoate
• CAS No: 1260998-86-4
• MF: C₂₂H₁₇FN₄O₄
• MW: 420.393188238144
• CID: 5322559
• Update Time: 2025-05-19

methyl 4-(2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[({2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetyl)amino]benzoate
• methyl 4-(2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamido)benzoate
• methyl 4-[[2-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetyl]amino]benzoate
• methyl 4-(2-(2-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)acetamido)benzoate
• STL074543

• Inchi： 1S/C22H17FN4O4/c1-30-22(29)15-6-10-17(11-7-15)24-19(28)13-27-12-2-3-18(27)21-25-20(26-31-21)14-4-8-16(23)9-5-14/h2-12H,13H2,1H3,(H,24,28)
• InChI Key： BTYHDXOGDXYKSM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NOC(C2=CC=CN2CC(NC2C=CC(C(=O)OC)=CC=2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 623
• XLogP3: 3.2
• Topological Polar Surface Area: 99.2

Additional information on methyl 4-(2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamido)benzoate

Introduction to Methyl 4-(2-{2-[3-(4-Fluorophenyl)-1,2,4-Oxadiazol-5-yl]-1H-Pyrrol-1-yl}Acetamido)Benzoate (CAS No. 1260998-86-4)

Methyl 4-(2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamido)benzoate, identified by the CAS number 1260998-86-4, is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities and applications in drug design.

The structure of this compound is characterized by the presence of a methyl benzoate group, an acetamido group, and a 1H-pyrrole ring fused with a 1,2,4-oxadiazole moiety. The integration of these functional groups creates a molecule with unique electronic and steric properties, making it a promising candidate for various biological assays. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting specific cellular pathways.

One of the key features of this compound is its ability to interact with biological targets such as enzymes and receptors. For instance, researchers have demonstrated that methyl 4-(2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamido)benzoate exhibits significant inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores its potential role in anti-cancer drug discovery.

In addition to its pharmacological properties, this compound has also been studied for its stability under various conditions. Stability studies have shown that it maintains its integrity under physiological pH levels and temperature ranges, which is a critical factor for its potential use in drug delivery systems. Furthermore, its solubility profile has been optimized through structural modifications, enhancing its bioavailability.

The synthesis of methyl 4-(2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamido)benzoate involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthetic routes.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various protein targets, further validating its potential as a lead compound in drug discovery programs. Moreover, machine learning algorithms have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for determining its suitability as a drug candidate.

In conclusion, methyl 4-(2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-y}acetamido)benzoate (CAS No. 1260998